Cas no 57266-86-1 (2-Heptenal, (2Z)-)

• Product Name: 2-Heptenal, (2Z)-
• CAS No: 57266-86-1
• Molecular Formula: C₇H₁₂O
• Molecular Weight: 112.16958
• CID: 377775
• PubChem ID: 5362616

2-Heptenal, (2Z)- Properties

Names and Identifiers

• 2-Heptenal, (2Z)-
• 2-Heptenal
• (Z)-2-Heptenal
• (Z)-Hept-2-enal
• cis-Hept-2-enal
• DTXSID10880830
• 57266-86-1
• NS00095964
• NDFKTBCGKNOHPJ-WAYWQWQTSA-N
• (2Z)-2-Heptenal #
• Hept-cis-2-enal
• SCHEMBL14369435
• 2-Heptenal, (Z)-

• InChIKey： NDFKTBCGKNOHPJ-WAYWQWQTSA-N
• Inchi： InChI=1S/C7H12O/c1-2-3-4-5-6-7-8/h5-7H,2-4H2,1H3/b6-5-
• SMILES： CCCCC=CC=O

Computed Properties

• Exact Mass: 112.08886
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 112.088815
• Heavy Atom Count: 8
• Complexity: 74.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Boiling Point: 166°Cat760mmHg
• Flash Point: 53.3°C
• Density: 0.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes